Cas no 2680662-93-3 (benzyl N-(2-fluoropyridin-4-yl)methylcarbamate)

• Product Name: benzyl N-(2-fluoropyridin-4-yl)methylcarbamate
• CAS No: 2680662-93-3
• MF: C₁₄H₁₃FN₂O₂
• MW: 260.263626813889
• CID: 5646971
• PubChem ID: 165920326
• Update Time: 2025-05-23

benzyl N-(2-fluoropyridin-4-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[(2-fluoropyridin-4-yl)methyl]carbamate
• 2680662-93-3
• EN300-28280759
• benzyl N-(2-fluoropyridin-4-yl)methylcarbamate

• Inchi： 1S/C14H13FN2O2/c15-13-8-12(6-7-16-13)9-17-14(18)19-10-11-4-2-1-3-5-11/h1-8H,9-10H2,(H,17,18)
• InChI Key： PTVKCXFEIMFLKD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CN=1)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 260.09610582g/mol
• Monoisotopic Mass: 260.09610582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2-fluoropyridin-4-yl)methylcarbamate

Benzyl N-(2-Fluoropyridin-4-yl)Methylcarbamate: A Comprehensive Overview

Benzyl N-(2-fluoropyridin-4-yl)methylcarbamate, identified by the CAS number 2680662-93-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of fluoropyridine derivatives and exhibits unique chemical properties that make it a valuable molecule for various applications. Recent studies have highlighted its potential in drug design, particularly in the development of bioactive compounds with specific therapeutic targets.

The molecular structure of benzyl N-(2-fluoropyridin-4-yl)methylcarbamate consists of a benzyl group attached to a methylcarbamate moiety, which is further connected to a 2-fluoropyridine ring. This arrangement imparts the compound with distinct electronic and steric properties. The presence of the fluorine atom in the pyridine ring introduces additional functionality, enhancing its reactivity and making it suitable for various chemical transformations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of benzyl N-(2-fluoropyridin-4-yl)methylcarbamate. Researchers have employed novel methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize its production. These techniques not only improve yield but also reduce reaction times, making the compound more accessible for large-scale applications.

In terms of applications, benzyl N-(2-fluoropyridin-4-yl)methylcarbamate has shown promise in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been explored in several studies. For instance, recent research has demonstrated its potential as a lead compound for anti-inflammatory agents and anticancer drugs. The compound's interaction with specific biological targets, such as enzymes and receptors, has been thoroughly investigated using computational modeling and in vitro assays.

The physical properties of benzyl N-(2-fluoropyridin-4-yl)methylcarbamate are also worth noting. It exhibits good solubility in organic solvents and moderate stability under physiological conditions. These characteristics make it an ideal candidate for formulation into drug delivery systems. Additionally, its thermal stability has been evaluated, revealing that it can withstand moderate heating without significant degradation.

In conclusion, benzyl N-(2-fluoropyridin-4-yl)methylcarbamate, CAS number 2680662-93-3, stands out as a versatile compound with diverse applications in organic synthesis and pharmacology. Its unique structure and properties continue to attract the attention of researchers worldwide, driving innovative studies that explore its full potential in drug discovery and development.